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Compound of Interest

Compound Name: 1-Iodononane

Cat. No.: B046442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Iodononane (CAS

No. 4282-42-2), a versatile reagent utilized in various organic syntheses. Adherence to these

protocols is critical to ensure personnel safety and mitigate environmental risks in the

laboratory.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 1-Iodononane is

fundamental to its safe handling. This data, summarized in Table 1, has been compiled from

various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties of 1-Iodononane
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Property Value References

Molecular Formula C9H19I [1][2][3][4]

Molar Mass 254.15 g/mol [1][2][3]

Appearance
Clear colorless to pale yellow

liquid
[5]

Density 1.288 g/mL at 25 °C [1][6]

Melting Point -20 °C [1][5]

Boiling Point 107-108 °C at 8 mmHg [1][6]

Flash Point 85 °C (185 °F) - closed cup [1]

Solubility
Insoluble in water. Soluble in

chloroform and methanol.
[1][5]

Refractive Index 1.486 - 1.488 at 20 °C [1]

Vapor Pressure 0.0453 mmHg at 25 °C [1]

Stability

Stable under recommended

storage conditions. May

discolor upon exposure to

light. Incompatible with strong

oxidizing agents and strong

bases.

[1][6]

Section 2: Hazard Identification and GHS
Classification
1-Iodononane is classified as a hazardous chemical.[7] The GHS classification, as reported by

multiple suppliers, is summarized in Table 2.

Table 2: GHS Hazard Classification for 1-Iodononane
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Hazard Class Hazard Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation

Flammable liquids Category 4 Warning
H227: Combustible

liquid

Source: Aggregated GHS information provided by ECHA C&L Inventory.[2]

Section 3: Experimental Protocols for Safe Handling
Strict adherence to the following protocols is mandatory when handling 1-Iodononane to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield

should be worn in situations with a high risk of splashing.[8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile or Neoprene).[9] Inspect

gloves for any signs of degradation or puncture before use.

Lab Coat: A flame-resistant lab coat or chemical-resistant apron should be worn.[9]
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Respiratory Protection: All handling of 1-Iodononane should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[7][9] If work outside a fume hood is

unavoidable, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

required.[9]

Engineering Controls
Fume Hood: Always handle 1-Iodononane inside a properly functioning chemical fume hood

to minimize the concentration of vapors in the work area.[9]

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and in good working order in the immediate vicinity of where the chemical

is being handled.[7]

Handling and Storage Procedures
Handling:

Avoid contact with skin, eyes, and clothing.[7][10]

Do not breathe mist, vapors, or spray.[7]

Wash hands thoroughly after handling.[7][10]

Keep away from open flames, hot surfaces, and other sources of ignition.[7][10]

Take precautionary measures against static discharge.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

Protect from direct sunlight and light exposure, as it may cause discoloration.[6][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[1][7]

Some formulations are stabilized with copper chips; this should be noted when storing.[1]
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Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Contain the spill using a non-combustible absorbent material such as sand, earth,

or vermiculite.[10]

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[10]

Clean: Clean the spill area thoroughly with an appropriate solvent, followed by soap and

water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[7]

First Aid Measures
Immediate medical attention is required in case of exposure.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[7][10]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical

attention.[7][10]

Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

Ingestion: If swallowed, do NOT induce vomiting. Clean the mouth with water and drink

plenty of water afterward. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[7]
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Section 4: Visualized Workflows and Logical
Relationships
To further clarify the safety procedures, the following diagrams illustrate key workflows and

logical relationships for handling 1-Iodononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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